Cas no 588673-84-1 (4-Ethyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Ethyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 588673-84-1
• MF: C₁₉H₁₆N₄S
• MW: 332.422142028809
• MDL: MFCD03423481
• CID: 3110423
• PubChem ID: 4503804
• Update Time: 2025-05-23

4-Ethyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(2-phenyl-quinolin-4-yl)-4H-[1,2,4]triazole-3-thiol
• ALBB-003236
• 588673-84-1
• CS-0237869
• EN300-18773
• Oprea1_115127
• 4-ethyl-3-(2-phenylquinolin-4-yl)-1H-1,2,4-triazole-5-thione
• MFCD03423481
• STK434693
• 4-ethyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol
• AKOS001115723
• 4-ethyl-5-(2-phenylquinolin-4-yl)-2H-1,2,4-triazole-3-thione
• G19142
• VS-05571
• AB00724429-01
• BBL016790
• 4-Ethyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03423481
• Inchi： 1S/C19H16N4S/c1-2-23-18(21-22-19(23)24)15-12-17(13-8-4-3-5-9-13)20-16-11-7-6-10-14(15)16/h3-12H,2H2,1H3,(H,22,24)
• InChI Key： XBTFCQSPUNFKBO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C3C=CC=CC=3)N=C3C=CC=CC=23)N1CC

Computed Properties

• Exact Mass: 332.10956770Da
• Monoisotopic Mass: 332.10956770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-Ethyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol

4-Ethyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol

The compound CAS No 588673-84-1, also known as 4-Ethyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol, is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry and aromatic systems. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields such as drug discovery, material science, and analytical chemistry. The molecule's structure is characterized by a 1,2,4-triazole ring system fused with a thiol (-SH) group and a substituted quinoline moiety.

The quinoline derivative in this compound plays a pivotal role in its electronic properties and reactivity. Quinoline-based compounds are well-known for their ability to participate in various types of non-covalent interactions, such as π–π stacking and hydrogen bonding. The presence of the ethyl group at the 4-position of the triazole ring further enhances the molecule's versatility by introducing steric effects and additional sites for functionalization. Recent studies have shown that such modifications can significantly influence the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

One of the most exciting developments involving this compound is its potential use in antimicrobial agents. Researchers have demonstrated that certain quinoline-containing triazoles exhibit potent activity against a wide range of bacterial and fungal pathogens. The thiol group in this compound is particularly advantageous as it can act as a nucleophile in various biochemical reactions, potentially targeting key enzymes involved in microbial metabolism. Furthermore, the compound's ability to form stable metal complexes has opened new avenues for its use in catalysis and sensor technology.

Another area where this compound has shown promise is in the field of optoelectronics. The combination of the triazole ring and the quinoline moiety creates a unique electronic environment that can be exploited for light-harvesting applications. Recent experiments have revealed that this compound exhibits strong fluorescence under UV light, making it a potential candidate for use in organic light-emitting diodes (OLEDs) and biosensors. Its ability to undergo reversible redox reactions further enhances its suitability for these applications.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key challenge lies in achieving high yields while maintaining the integrity of the sensitive functional groups. Advances in catalytic methods and green chemistry have significantly improved the efficiency of these reactions, paving the way for large-scale production.

From an environmental perspective, this compound has been shown to exhibit low toxicity towards non-target organisms, making it an eco-friendly alternative to traditional chemical agents. Its degradation pathways under various environmental conditions have been extensively studied, with results indicating that it can be effectively biodegraded under aerobic conditions.

In conclusion, CAS No 588673-84-1 or 4-Ethyl-5-(2-phenylquinolin-4-yli)-4H=1=2=4-triazole=3-thiol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in organic chemistry and materials science.